6-Amino-3,3-dimethylindan-1-one
Cat. No. B1281387
M. Wt: 175.23 g/mol
InChI Key: VCRCWTVHLMFOJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05618839
Procedure details
3,3-Dimethyl-6-nitro-indan-1-one (22.2 g, 54.1 mmol) and platinum oxide (0.44 g, 1.94 mmol) in 30 mL of ethyl acetate and 60 mL of methanol was hydrogenated on a Parr Shaker for 40 min. The mixture was filtered through a pad of celite. The filtrate was evaporated and the residue was triturated with hexane to give 18.4 g (97% yield) of the title product as yellow solids; 1H-NMR (CDCl3) δ1.38 (s, 6H), 2.56 (s, 2H), 6.98 (d, J=2.3 Hz, 1H), 7.02 (dd, J=2.3, 8.2 Hz, 1H), 7.30 (d, J=8.2 Hz, 1H); MS m/e 176 (MH+).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1([CH3:15])[C:10]2[C:5](=[CH:6][C:7]([N+:11]([O-])=O)=[CH:8][CH:9]=2)[C:4](=[O:14])[CH2:3]1>C(OCC)(=O)C.CO.[Pt]=O>[NH2:11][C:7]1[CH:6]=[C:5]2[C:10]([C:2]([CH3:15])([CH3:1])[CH2:3][C:4]2=[O:14])=[CH:9][CH:8]=1
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Inputs
Step One
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Name
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Quantity
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22.2 g
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Type
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reactant
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Smiles
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CC1(CC(C2=CC(=CC=C12)[N+](=O)[O-])=O)C
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0.44 g
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Type
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catalyst
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Smiles
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[Pt]=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered through a pad of celite
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CUSTOM
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Type
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CUSTOM
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Details
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The filtrate was evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was triturated with hexane
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=CC=C2C(CC(C2=C1)=O)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18.4 g | |
| YIELD: PERCENTYIELD | 97% | |
| YIELD: CALCULATEDPERCENTYIELD | 194.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
